2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-(3-benzyl-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl)-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C28H26N4O3/c1-3-35-22-12-10-21(11-13-22)30-25(33)17-32-24-14-9-19(2)15-23(24)26-27(32)28(34)31(18-29-26)16-20-7-5-4-6-8-20/h4-15,18H,3,16-17H2,1-2H3,(H,30,33)
• InChI Key: NOWGUQSLJCHRQM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C3=C(C=C(C=C3)C)C4=C2C(=O)N(C=N4)CC5=CC=CC=C5
• Molecular Formula: C28H26N4O3
• Molecular Weight: 466.5 g/mol
• CAS No.: 1216641-80-3

Description

2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C28H26N4O3 and its molecular weight is 466.541. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activities

Researchers have focused on synthesizing novel heterocyclic compounds due to their prominent role in medicinal chemistry, particularly for their anti-inflammatory and analgesic properties. For instance, Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines demonstrating significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, suggesting potential for therapeutic applications in managing pain and inflammation (Abu‐Hashem et al., 2020).

Antimicrobial Applications

The synthesis of novel (2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives has shown promising antibacterial and antifungal activities, indicating the potential of such compounds in developing new antimicrobial agents. Debnath and Ganguly (2015) reported the synthesis and characterization of sixteen derivatives, highlighting the potential of these compounds in addressing various pathogenic microorganisms (Debnath & Ganguly, 2015).

Novel Synthesis Techniques and Derivative Studies

Exploring new synthetic routes to create complex organic molecules has been a focus to expand the library of compounds with potential biological activities. Research into the synthesis of pyrimido[1,2‐a]benzimidazoles and their derivatives, as reported by Troxler and Weber (1974), showcases the intricate chemical transformations possible, opening doors to novel compounds with unexplored biological activities (Troxler & Weber, 1974).

Anticancer and Anticonvulsant Research

Compounds with complex heterocyclic structures have also been investigated for their anticancer and anticonvulsant properties. Shibuya et al. (2018) discovered a clinical candidate with potent inhibition against acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1), demonstrating potential for treating diseases involving ACAT-1 overexpression. This highlights the therapeutic potential of heterocyclic compounds in oncology and neurology (Shibuya et al., 2018).